N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide

• IUPAC Name: N-[5-oxo-1-(3-phenylpropyl)pyrrolidin-3-yl]but-2-ynamide
• InChI: InChI=1S/C17H20N2O2/c1-2-7-16(20)18-15-12-17(21)19(13-15)11-6-10-14-8-4-3-5-9-14/h3-5,8-9,15H,6,10-13H2,1H3,(H,18,20)
• InChI Key: SOJJZXJRCLKUDK-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC1CC(=O)N(C1)CCCC2=CC=CC=C2
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It belongs to the class of pyrrolidine compounds and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide is not fully understood. However, it is believed to exert its effects by interacting with specific receptors in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide has been shown to have various biochemical and physiological effects in scientific studies. It has been reported to have anti-inflammatory, anti-cancer, and neuroprotective properties. It has also been shown to modulate the immune system and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide in lab experiments include its potential therapeutic properties and its ability to modulate specific cellular signaling pathways. However, the limitations of using this compound include the complexity of its synthesis process and the need for specialized equipment and techniques.

Future Directions

There are several future directions for research involving N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide. These include further studies on its mechanism of action, its potential therapeutic applications, and the development of more efficient synthesis methods. Additionally, research on the safety and toxicity of this compound is needed to determine its suitability for use in clinical settings.
In conclusion, N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide is a chemical compound that has shown promise in scientific research for its potential therapeutic properties. Its mechanism of action and physiological effects have been studied, and future research is needed to determine its safety and suitability for use in clinical settings.

Synthesis Methods

N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide can be synthesized using a multi-step process involving the reaction of various chemical reagents. The synthesis of this compound has been reported in scientific literature, and the process involves the use of specialized equipment and techniques.

Scientific Research Applications

N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]-2-butynamide has been studied for its potential therapeutic properties in scientific research. It has shown promise in the treatment of various medical conditions, including neurological disorders, cancer, and inflammation.